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Helioseal Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on achieving a complete marginal seal with

Helioseal pit and fissure sealants. It includes troubleshooting guides, frequently asked

questions (FAQs), detailed experimental protocols, and quantitative data summaries.

Troubleshooting Guides & FAQs
This section addresses specific issues that may be encountered during the application of

Helioseal to ensure optimal performance and a durable marginal seal.

Q1: What are the most common causes of an incomplete marginal seal with Helioseal?

An incomplete marginal seal is often due to procedural errors during application. The most

common causes include:

Contamination: Saliva or calcium phosphate products can interfere with the bond between

the sealant and the enamel.[1]

Inadequate Surface Preparation: Insufficient cleaning or etching of the tooth surface will

result in a weak bond.[1]

Incomplete or Slow Photopolymerization: Insufficient light-curing time or intensity can lead to

a partially cured sealant that is prone to failure.[1]
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Air Entrapment: Air bubbles introduced during application can create voids at the margin.[1]

Overextension of Material: Applying the sealant beyond the conditioned tooth surface can

lead to marginal breakdown.[1]

Q2: How can I prevent salivary contamination during Helioseal application?

Proper isolation of the working field is crucial. The use of a rubber dam is the preferred method

for ensuring a dry and uncontaminated surface.[2][3] If a rubber dam is not feasible, meticulous

use of cotton rolls and suction can be effective, but requires careful technique. If the etched

enamel surface becomes contaminated with saliva, it must be re-etched.[3]

Q3: What is the correct etching time for enamel before applying Helioseal?

For optimal bonding, the enamel should be etched with 37% phosphoric acid gel for 20 to 30

seconds.[4][5] After etching, the surface should be thoroughly rinsed with a water spray and

dried with oil-free air until it has a matte, frosty-white appearance.[3][4]

Q4: My Helioseal sealant appears to have bubbles. What causes this and how can I avoid it?

Air bubbles can be introduced if the material is agitated too vigorously or if the syringe plunger

is pulled back after dispensing.[1][3] To avoid this, dispense the material slowly and steadily

onto the prepared tooth surface. After application, a sharp explorer can be used to gently guide

the material into the fissures and eliminate any trapped air before light-curing.[4]

Q5: The Helioseal material seems too viscous and is not flowing well into the fissures. What

should I do?

Helioseal F Plus is designed to have optimized viscosity and thixotropic properties, meaning it

flows better under pressure.[6] Use the fine cannula tip provided to apply the sealant directly

and precisely into the pits and fissures.[7][8] A gentle probing with a sharp explorer can help

guide the material into the depths of the fissures before curing.

Q6: What are the recommended light-curing parameters for Helioseal F Plus?

The curing time for Helioseal F Plus depends on the intensity of the curing light. With a high-

power curing light (e.g., Bluephase® Style or G4), a 10-second cure is sufficient.[8] For curing

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK448116/
https://www.ncbi.nlm.nih.gov/books/NBK448116/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.ivoclar.com/medias/Helioseal3.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI3ODQwfGFwcGxpY2F0aW9uL3BkZnxhRFpoTDJobE1TOHhNVGs1TlRjNE5qYzNNalV4TUM5SVpXeHBiM05sWVd3ekxuQmtaZ3xiZmQwMTYyOTkyMjUxMjJkOTIxNjE4YmIyMjlmM2NjYzk2ZWNiNGZiYzdlNjNiZjU4MGQ1Mjg1ZThlMDU4ZTAy
https://www.mwdental.de/pub/media/documents/4b9f61850a3fda7d7/Helioseal%20F%20Plus_791141.pdf
https://www.mwdental.de/pub/media/documents/4b9f61850a3fda7d7/Helioseal%20F%20Plus_791141.pdf
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5072068/
https://www.scribd.com/document/369458468/Helioseal-F
https://www.mwdental.de/pub/media/documents/4b9f61850a3fda7d7/Helioseal%20F%20Plus_791141.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5072068/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK448116/
https://www.mwdental.de/pub/media/documents/4b9f61850a3fda7d7/Helioseal%20F%20Plus_791141.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5072068/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.bitemagazine.com.au/helioseal-f-plus-the-efficient-fissure-sealant/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.bitemagazine.com.au/helioseal-f-plus-the-efficient-fissure-sealant/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lights with lower intensity, a 20-second cure may be necessary.[4] Always refer to the

manufacturer's instructions for your specific curing light.

Q7: Can Helioseal be applied to partially erupted molars?

It is best to apply sealants as soon as the occlusal table is fully visible and free of soft tissue.[6]

If applied too early, retention may be compromised due to the tooth's position or incomplete

exposure of the occlusal surface.[6]

Quantitative Data
The following tables summarize key data related to Helioseal products.

Table 1: Composition and Physical Properties of Helioseal Variants

Property Helioseal F Plus Helioseal F Helioseal Clear

Primary Monomers

UDMA, Aromatic

Aliphatic UDMA,

HEMA Phosphate[6]

Bis-GMA, Urethane

Dimethacrylate[9]

Bis-GMA, Urethane

Dimethacrylate[10]

Filler Content Fine-grained fillers[7]

40.5% by weight

(glass, fluorosilicate)

[5]

No fillers[11]

Fluoride Release Yes[6][7] Yes[11] No[11]

Color White[6][7] White[11] Transparent[11]

Viscosity
Optimized for flow[6]

[8]
Higher viscosity[11] Low viscosity[11]

Table 2: Comparative Microleakage of Pit and Fissure Sealants

This table is based on an in-vitro study comparing the marginal sealing ability of Helioseal F
with Clinpro sealant after thermocycling and immersion in 2% methylene blue dye.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5072068/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/VXE748
https://www.dmi.co.uk/sites/admin/plugins/elfinder/files/dmi/DCI%20-%20MSDS/IVOC-558521AN%20-%20HELIOSEAL.pdf
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.scribd.com/document/369458468/Helioseal-F
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://www.bitemagazine.com.au/helioseal-f-plus-the-efficient-fissure-sealant/
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Penetration Grade Helioseal F (n=25) Clinpro (n=25)

Grade 0 (No Penetration) 24% (6 samples) 48% (12 samples)

Grade 1 (Up to 1/2 of fissure

depth)
20% (5 samples) 28% (7 samples)

Grade 2 (More than 1/2 of

fissure depth)
24% (6 samples) 20% (5 samples)

Grade 3 (Entire fissure depth) 32% (8 samples) 4% (1 sample)

Data adapted from a 2016 comparative evaluation study. A statistically significant difference

was found between the two groups (p=0.014), indicating better marginal sealing for Clinpro in

this specific in-vitro test.[4]

Experimental Protocols
Protocol 1: Standard Application of Helioseal F Plus for Optimal Marginal Seal

Surface Preparation: Thoroughly clean the enamel surface to be sealed using a pumice

slurry or a product like Proxyt®.[3]

Isolation: Isolate the tooth from salivary contamination. A rubber dam (e.g., OptraDam® Plus)

is the recommended method.[3]

Etching: Apply a 37% phosphoric acid etching gel to the pits and fissures. Let it react for 20-

30 seconds.[4][5]

Rinsing and Drying: Thoroughly rinse the etchant with a water spray for 20 seconds.[4] Dry

the surface with oil- and water-free air until the etched enamel exhibits a distinct, matte,

frosty-white appearance.[3]

Contamination Check: Avoid any contamination of the etched surface with saliva. If

contamination occurs, repeat the etching step.[3]

Helioseal Application: Apply Helioseal F Plus directly into the prepared pits and fissures

using the provided fine-tipped cannula.[3][7]
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Bubble Removal: Use a clean, sharp explorer to gently guide the sealant into the depths of

the fissures and remove any air bubbles.[4] Allow the sealant to sit for approximately 15

seconds to ensure complete wetting of the surface.[4][5]

Light Curing: Polymerize the sealant using a suitable curing light (e.g., Bluephase®) for 10-

20 seconds, depending on the light's intensity.[4][8]

Final Check: After curing, check the integrity of the seal and the occlusion with an explorer.

[3]

Visualizations
The following diagrams illustrate key workflows for the successful application of Helioseal.
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Start: Tooth Selection

1. Clean Enamel Surface
(e.g., Proxyt®)

2. Isolate Working Field
(Rubber Dam Preferred)

3. Etch with Phosphoric Acid
(20-30 seconds)

4. Rinse and Dry Thoroughly
(Frosty-White Appearance)

Check for Saliva Contamination

 Contaminated 

5. Apply Helioseal F Plus

 Dry 

6. Remove Air Bubbles
(Use Explorer)

7. Light Cure
(10-20 seconds)

8. Check Seal and Occlusion

End: Complete Marginal Seal

Click to download full resolution via product page

Caption: Workflow for Helioseal Application.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b020656?utm_src=pdf-body-img
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Incomplete Marginal Seal

issue_node decision_node action_node result_node Incomplete Marginal Seal Detected

Was the etched surface
contaminated with saliva?

Re-isolate and Re-etch
the surface

 Yes 

Was the etch time
and rinse adequate?

 No 

Re-apply Sealant
Following Protocol

Ensure 20-30s etch and
thorough rinse/dry

 No 

Were air bubbles
present during application?

 Yes 

Use explorer to remove
bubbles before curing

 Yes 

Was light-curing time
and intensity sufficient?

 No 

Verify curing light output
and cure for 10-20s

 No 

 Yes 

Click to download full resolution via product page

Caption: Troubleshooting an Incomplete Marginal Seal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

